Heliomethylamine Hydrochloride
Heliomethylamine Hydrochloride
MDMA is a psychoactive drug, also known as ecstasy, that is banned in most countries, including the United States. 3,4-MDMA methylene homolog (hydrochloride) is a potential designer drug created by inserting a methylene group in the methylamphetamine portion of MDMA. The biological and toxicological activities of this compound have not been evaluated. This product is to be used in the forensic analysis of samples that may contain this compound.
Brand Name:
Vulcanchem
CAS No.:
1797883-86-3
VCID:
VC0122360
InChI:
InChI=1S/C12H17NO2.ClH/c1-9(7-13-2)5-10-3-4-11-12(6-10)15-8-14-11;/h3-4,6,9,13H,5,7-8H2,1-2H3;1H
SMILES:
CC(CC1=CC2=C(C=C1)OCO2)CNC.Cl
Molecular Formula:
C12H18ClNO2
Molecular Weight:
243.731
Heliomethylamine Hydrochloride
CAS No.: 1797883-86-3
Reference Standards
VCID: VC0122360
Molecular Formula: C12H18ClNO2
Molecular Weight: 243.731
| CAS No. | 1797883-86-3 |
|---|---|
| Product Name | Heliomethylamine Hydrochloride |
| Molecular Formula | C12H18ClNO2 |
| Molecular Weight | 243.731 |
| IUPAC Name | 3-(1,3-benzodioxol-5-yl)-N,2-dimethylpropan-1-amine;hydrochloride |
| Standard InChI | InChI=1S/C12H17NO2.ClH/c1-9(7-13-2)5-10-3-4-11-12(6-10)15-8-14-11;/h3-4,6,9,13H,5,7-8H2,1-2H3;1H |
| Standard InChIKey | GKPHYLXZJOXRSL-UHFFFAOYSA-N |
| SMILES | CC(CC1=CC2=C(C=C1)OCO2)CNC.Cl |
| Appearance | Assay:≥98%A crystalline solid |
| Description | MDMA is a psychoactive drug, also known as ecstasy, that is banned in most countries, including the United States. 3,4-MDMA methylene homolog (hydrochloride) is a potential designer drug created by inserting a methylene group in the methylamphetamine portion of MDMA. The biological and toxicological activities of this compound have not been evaluated. This product is to be used in the forensic analysis of samples that may contain this compound. |
| Synonyms | 3-(1,3-Benzodioxol-5-yl)-N,2-dimethylpropan-1-amine Hydrochloride |
| PubChem Compound | 131667825 |
| Last Modified | Nov 11 2021 |
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